Cas no 1177322-37-0 (2-(4-Methyl-1-piperazinyl)methylazepane Oxalate)

• Product Name: 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate
• CAS No: 1177322-37-0
• MF: C₁₄H₂₇N₃O₄
• MW: 301.381883859634
• CID: 5734511
• PubChem ID: 17389605
• Update Time: 2025-05-21

2-(4-Methyl-1-piperazinyl)methylazepane Oxalate Chemical and Physical Properties

Names and Identifiers

• 1177322-37-0
• 2-[(4-METHYL-1-PIPERAZINYL)METHYL]AZEPANE OXALATE
• 2-[(4-METHYLPIPERAZIN-1-YL)METHYL]AZEPANE; OXALIC ACID
• 2-((4-Methylpiperazin-1-yl)methyl)azepane oxalate
• AKOS005144053
• 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate

• Inchi： 1S/C12H25N3.C2H2O4/c1-14-7-9-15(10-8-14)11-12-5-3-2-4-6-13-12;3-1(4)2(5)6/h12-13H,2-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key： FKWMYMODCPTKKO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(CCN(C)CC1)CC1CCCCCN1

Computed Properties

• Exact Mass: 301.20015635g/mol
• Monoisotopic Mass: 301.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1Ų

Additional information on 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate

Introduction to 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate (CAS No. 1177322-37-0) in Modern Chemical and Pharmaceutical Research

The compound 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate, identified by the CAS number 1177322-37-0, represents a significant advancement in the realm of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of both piperazine and azepane moieties in its structure imparts distinct pharmacological properties, making it a subject of intense study among researchers aiming to innovate in the field of medicinal chemistry.

At the core of understanding 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate lies its molecular architecture. The compound features a central azepane ring, which is a six-membered heterocyclic structure containing two nitrogen atoms. This core is substituted with a 4-methylpiperazine moiety at the 1-position, further functionalized with a methylazepane group. The oxalate salt form enhances the solubility and stability of the compound, making it more amenable for various biochemical assays and pharmacokinetic studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate with biological targets. Studies indicate that this compound exhibits promising interactions with certain enzyme families, particularly those involved in neurotransmitter regulation. The piperazine moiety, known for its ability to modulate serotonin and dopamine pathways, suggests potential applications in treating neurological disorders such as depression, anxiety, and cognitive impairments. Moreover, the azepane ring contributes to enhanced metabolic stability, a crucial factor in drug design to ensure prolonged efficacy.

The oxalate counterion in 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate plays a pivotal role in its pharmacological profile. Unlike free bases, salts often exhibit improved pharmacokinetic properties due to better solubility and bioavailability. This characteristic has been leveraged in designing novel formulations that enhance drug delivery systems. For instance, recent research has explored the use of this compound as an intermediate in synthesizing prodrugs designed for targeted release in specific physiological compartments.

In vitro studies have demonstrated the compound's potential as an antagonist for certain receptor subtypes. The methyl group on the piperazine ring appears to influence binding selectivity, allowing for fine-tuning of therapeutic effects while minimizing off-target interactions. This precision is particularly valuable in developing drugs with high specificity, reducing side effects associated with polypharmacology—a common challenge in current therapeutic strategies.

The integration of 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate into drug development pipelines has been facilitated by advances in synthetic methodologies. Modern techniques such as solid-state reactions and catalytic processes have enabled efficient production at scale, addressing one of the key hurdles in transitioning from laboratory research to clinical applications. Additionally, green chemistry principles have been applied to minimize waste and energy consumption during synthesis, aligning with global efforts toward sustainable pharmaceutical practices.

Preclinical trials have provided preliminary insights into the safety and efficacy of derivatives of 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate. These trials have focused on evaluating toxicity profiles and identifying optimal dosing regimens. The compound's favorable pharmacokinetic profile has been a consistent observation across multiple studies, suggesting that it may serve as a robust scaffold for further medicinal chemistry exploration.

The future directions for research on 2-(4-Methyl-1-piperazinyl)methylazepane Oxalate include exploring its role in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Furthermore, investigating its potential as a lead compound for treating rare diseases is an emerging area of interest, given its unique structural features and modulatory capabilities.

In conclusion,2-(4-Methyl-1-piperazinyl)methylazepane Oxalate (CAS No. 1177322-37-0) stands as a testament to the innovative spirit driving modern chemical and pharmaceutical research. Its multifaceted applications—from acting as an intermediate in drug synthesis to serving as a lead compound for novel therapeutics—highlight its significance in advancing healthcare solutions. As research continues to uncover new possibilities with this molecule, it promises to contribute substantially to the development of next-generation pharmaceuticals.